Cas no 76955-95-8 (5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate)
76955-95-8 structure
Product Name:5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate
CAS No:76955-95-8
MF:C6H12N4
MW:140.186280250549
CID:1077278
PubChem ID:4366578
Update Time:2025-04-20
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobutyl-4H-1,2,4-triazol-3-amine
- 5-Isobutyl-1H-1,2,4-triazol-3-amine nitrate
- 1H-1,2,4-triazol-3-amine, 5-(2-methylpropyl)-, nitrate (1:
- 5-(2-methylpropyl)-1H-1,2,4-triazol-3-amine
- 5-isobutyl-1H-[1,2,4]triazol-3-ylamine
- 5-isobutyl-4H-1,2,4-triazol-3-amine(SALTDATA: FREE)
- CHEMBRDG-BB 5378484
- FT-0683084
- 3-isobutyl-1H-1,2,4-triazol-5-amine
- MFCD07366089
- 5-(2-Methylpropyl)-4H-1,2,4-triazol-3-amine, AldrichCPR
- 5-(2-Methyl propyl)-1H-1,2,4-triazol-3-amine
- SCHEMBL11012295
- AT12229
- 76955-95-8
- 3-(2-methylpropyl)-1H-1,2,4-triazol-5-amine
- UNPBPOSGHGAKDM-UHFFFAOYSA-N
- SCHEMBL5924128
- AKOS000270388
- AKOS005172515
- AKOS002559959
- VS-03160
- STK863217
- BBL012007
- 1H-1,2,4-triazol-3-amine, 5-(2-methylpropyl)-, nitrate (1:1)
- ALBB-010742
- 5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate
-
- MDL: MFCD07366089
- Inchi: 1S/C6H12N4/c1-4(2)3-5-8-6(7)10-9-5/h4H,3H2,1-2H3,(H3,7,8,9,10)
- InChI Key: UNPBPOSGHGAKDM-UHFFFAOYSA-N
- SMILES: N1C(CC(C)C)=NC(N)=N1
Computed Properties
- Exact Mass: 140.106196400g/mol
- Monoisotopic Mass: 140.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 325.4±25.0 °C at 760 mmHg
- Flash Point: 176.8±10.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 060237-500mg |
5-Isobutyl-1H-1,2,4-triazol-3-amine nitrate |
76955-95-8 | 500mg |
2568CNY | 2021-05-07 | ||
| Alichem | A449037873-5g |
5-Isobutyl-4H-1,2,4-triazol-3-amine |
76955-95-8 | 95% | 5g |
$609.12 | 2023-09-01 | |
| TRC | B449015-50mg |
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate |
76955-95-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449015-100mg |
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate |
76955-95-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B449015-500mg |
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate |
76955-95-8 | 500mg |
$ 135.00 | 2022-06-07 | ||
| Chemenu | CM305145-1g |
5-Isobutyl-4H-1,2,4-triazol-3-amine |
76955-95-8 | 95% | 1g |
$216 | 2023-03-05 | |
| abcr | AB218164-250 mg |
5-Isobutyl-4H-1,2,4-triazol-3-amine; 95% |
76955-95-8 | 250MG |
€183.40 | 2022-06-11 | ||
| abcr | AB218164-1 g |
5-Isobutyl-4H-1,2,4-triazol-3-amine; 95% |
76955-95-8 | 1g |
€273.00 | 2022-06-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 060237-500mg |
5-Isobutyl-1H-1,2,4-triazol-3-amine nitrate |
76955-95-8 | 500mg |
2568.0CNY | 2021-07-13 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-290923-100mg |
5-isobutyl-1H-1,2,4-triazol-3-amine nitrate, |
76955-95-8 | 100mg |
¥752.00 | 2023-09-05 |
5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
76955-95-8 (5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate) Related Products
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